Cas no 1273650-10-4 (1273650-10-4)

• Product Name: 1273650-10-4
• CAS No: 1273650-10-4
• MF: C₁₀H₉ClO₃
• MW: 212.629662275314
• CID: 5582282
• PubChem ID: 84679315
• Update Time: 2025-07-16

1273650-10-4 Chemical and Physical Properties

Names and Identifiers

• 7-CHLORO-6-METHOXY-3,4-DIHYDRO-2H-1-BENZOPYRAN-4-ONE
• 4H-1-Benzopyran-4-one, 7-chloro-2,3-dihydro-6-methoxy-
• 1273650-10-4

• Inchi： 1S/C10H9ClO3/c1-13-10-4-6-8(12)2-3-14-9(6)5-7(10)11/h4-5H,2-3H2,1H3
• InChI Key： CUOGFMBCQLIQIG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(CCOC=2C=1)=O)OC

Computed Properties

• Exact Mass: 212.0240218g/mol
• Monoisotopic Mass: 212.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 363.0±42.0 °C(Predicted)

Additional information on 1273650-10-4

Comprehensive Overview of 1273650-10-4 (CAS No: 1273650-10-4): Properties, Applications, and Industry Insights

The chemical compound identified by CAS No 1273650-10-4, also referred to simply as 1273650-10-4, has garnered significant attention in recent years due to its unique properties and versatile applications across multiple industries. As researchers and manufacturers seek innovative solutions to modern challenges, this compound has emerged as a subject of interest in fields such as pharmaceuticals, materials science, and specialty chemicals. This article provides an in-depth exploration of 1273650-10-4, addressing common queries and highlighting its relevance in contemporary scientific discourse.

One of the most frequently asked questions about 1273650-10-4 revolves around its molecular structure and physicochemical characteristics. While detailed structural data may be proprietary in some cases, available literature suggests that this compound exhibits stability under standard conditions, making it suitable for various industrial processes. Its solubility profile and thermal properties have been key factors driving its adoption in specialized formulations, particularly where precise control over reactivity is required.

In the pharmaceutical sector, CAS No 1273650-10-4 has shown promise as an intermediate in the synthesis of novel therapeutic agents. Recent trends in drug development emphasize the need for efficient synthetic pathways, and this compound has demonstrated potential in streamlining certain manufacturing processes. Researchers are particularly interested in its compatibility with green chemistry principles, aligning with the growing demand for sustainable pharmaceutical production methods.

The materials science community has also taken note of 1273650-10-4's unique characteristics. With increasing focus on advanced materials for electronics, energy storage, and coatings, this compound has been investigated for its potential to enhance material performance. Some studies suggest possible applications in improving the durability or conductivity of certain composites, though further research is needed to fully explore these possibilities.

From an industrial perspective, questions often arise regarding the commercial availability and handling requirements of 1273650-10-4. Suppliers typically offer this compound in various purity grades to meet different application needs, with technical data sheets providing essential information about storage conditions and compatibility. The compound's shelf life and stability under various environmental conditions remain important considerations for potential users.

Environmental and safety aspects of CAS No 1273650-10-4 have become increasingly relevant topics in light of global sustainability initiatives. While not classified as hazardous under standard regulations, proper handling procedures should always be followed, as with any chemical substance. The compound's biodegradability profile and potential environmental impact are subjects of ongoing study, reflecting the industry's commitment to responsible chemical management.

Analytical methods for characterizing 1273650-10-4 have evolved alongside the compound's growing applications. Modern techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to verify purity and identify potential impurities. These quality control measures are particularly important for applications requiring high-purity materials, such as in pharmaceutical intermediates or electronic-grade chemicals.

The patent landscape surrounding 1273650-10-4 reveals active research and development efforts, with several applications citing its use in various processes. This intellectual property activity suggests continued interest in the compound's potential and may indicate emerging applications not yet widely known in the public domain. Companies working with this material should stay informed about relevant patent developments to ensure freedom to operate.

Market analysts have observed steady growth in demand for specialty chemicals like 1273650-10-4, driven by broader trends in customized material solutions and precision manufacturing. The compound's niche applications contribute to its value proposition, though market size estimates vary depending on specific use cases and geographic regions. Supply chain considerations have become particularly important in the post-pandemic economic landscape.

Looking ahead, research directions for CAS No 1273650-10-4 may include exploration of its behavior under extreme conditions, potential catalytic properties, or synergistic effects when combined with other materials. The scientific community continues to investigate this compound's full range of capabilities, with new findings likely to emerge in coming years. Such discoveries could open additional avenues for practical applications across multiple technology sectors.

For researchers considering working with 1273650-10-4, it's advisable to consult recent literature and technical resources to ensure access to the most current information. As with any specialized chemical compound, proper characterization and testing under specific use conditions remain essential steps in evaluating its suitability for particular applications. The compound's versatility suggests it will remain an area of active investigation for the foreseeable future.

In conclusion, 1273650-10-4 represents an interesting case study in how specialized chemical compounds can find diverse applications across multiple industries. Its ongoing investigation reflects broader trends in materials innovation and process optimization, while its commercial development illustrates the complex interplay between scientific discovery and industrial application. As research continues, our understanding of this compound's full potential will undoubtedly expand, potentially leading to novel uses not yet envisioned.